Cas no 88122-40-1 (Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl-)
88122-40-1 structure
Product Name:Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl-
CAS No:88122-40-1
MF:C19H38N2
MW:294.51842546463
CID:644346
PubChem ID:13172831
Update Time:2025-04-19
Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl-
- 2-pentadecyl-1,4,5,6-tetrahydropyrimidine
- DTXSID20524632
- 88122-40-1
-
- Inchi: 1S/C19H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20-17-15-18-21-19/h2-18H2,1H3,(H,20,21)
- InChI Key: QIKFZKILXYYTME-UHFFFAOYSA-N
- SMILES: N1CCCN=C1CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 294.303499221g/mol
- Monoisotopic Mass: 294.303499221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 24.4Ų
Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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